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Compound of Interest

Compound Name: Meliasendanin D

Cat. No.: B1164417

Initial investigations into the therapeutic potential of Meliasendanin D, a lignan isolated from
the fruit of Melia toosendan, have revealed limited direct cytotoxic effects against tested cancer
cell lines. While research has explored a wide range of natural compounds for their anti-cancer
properties, current data on Meliasendanin D does not support its application as a potent anti-
proliferative or pro-apoptotic agent in the cancer cell lines studied to date.

A review of existing literature indicates that Meliasendanin D has been evaluated for its
cytotoxic activity against several cancer cell lines, including skin and colon cancer models.
However, these studies concluded that Meliasendanin D exhibited low to no cytotoxicity in
these assays, with IC50 values greater than 100 uM[1][2]. This lack of significant activity has
likely limited further investigation into its specific mechanisms of action in cancer cells, resulting
in a scarcity of detailed experimental protocols and data on its effects on cancer-related
signaling pathways.

While Meliasendanin D has been noted for its antioxidant properties, this activity does not
appear to translate into direct cancer cell killing in the contexts studied so far[3]. The primary
focus of research on compounds from Melia toosendan for anti-cancer applications has often
been on other constituents, such as Toosendanin, which has demonstrated pro-apoptotic
effects in certain cancer models.

Due to the absence of published data demonstrating significant anti-cancer activity for
Meliasendanin D, detailed application notes and protocols for its use in cancer cell line
research, including quantitative data on its efficacy and diagrams of its molecular pathways,
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cannot be provided at this time. The scientific community's focus remains on compounds with
more promising preclinical activity profiles for further development as potential cancer
therapeutics. Researchers interested in the anti-cancer potential of natural products from Melia
toosendan are encouraged to consult the literature on more extensively studied compounds
from this source.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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